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Compound of Interest

Compound Name:

Cat. No.:

4-Benzylaniline

L  Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and compliant

handling of chemical reagents is paramount. This document provides essential, immediate

safety and logistical information for the use of 4-Benzylaniline, including operational and

disposal plans.

Chemical Identifier and Properties

Property

Value

Chemical Name

4-Benzylaniline

Synonyms

4-Aminodiphenylmethane, 4-

(Phenylmethyl)benzenamine

CAS Number

1135-12-2[1][2]

Molecular Formula

C13H13N[1][2]

Molecular Weight 183.25 g/mol [1][2]

Form Solid[2]

Melting Point 35-38 °C[2]

Flash Point 110 °C (230 °F) - closed cup

Hazard ldentification and Personal Protective Equipment (PPE)
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4-Benzylaniline is classified as a substance that causes skin, eye, and respiratory irritation.[3]
[4] Adherence to proper PPE protocols is mandatory to ensure personal safety.

Hazard GHS Classification Recommended PPE

Chemical-resistant gloves
(e.g., Butyl, Neoprene,
Polyvinyl alcohol (PVA), or
) o ) ) Viton). Nitrile gloves are not

Skin Irritation Skin Irrit. 2[4] o
recommended for similar
compounds like Aniline.[5] A
fully-buttoned lab coat is

required.

L ) Safety goggles or a face shield
Eye Irritation Eye Irrit. 2A[4]
must be worn.[6]

Work should be conducted in a
well-ventilated area, preferably
within a fume hood, to avoid

) o inhalation of dust or vapors.[6]

Respiratory Irritation STOT SE 3[4] o o o

For situations with insufficient
ventilation, a dust mask (type
N95 or equivalent) is

necessary.

Operational Plan: Step-by-Step Guidance for Handling

A systematic approach to handling 4-Benzylaniline is crucial for maintaining a safe laboratory
environment.

1. Preparation and Engineering Controls:

» Ventilation: All work with 4-Benzylaniline should be performed in a properly functioning
certified laboratory chemical fume hood.[5]

o Emergency Equipment: Ensure that an eyewash station and safety shower are readily
accessible and in close proximity to the workstation.
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» Spill Kit: A chemical spill kit containing absorbent materials (e.g., sand, vermiculite),
appropriate PPE, and waste disposal bags should be available.

2. Personal Protective Equipment (PPE) Donning:

» Before handling, put on all required PPE as detailed in the table above: lab coat, chemical-
resistant gloves, and safety goggles.

3. Handling and Dispensing:

o Storage: Store 4-Benzylaniline in a tightly closed, labeled container in a cool, dry, and well-
ventilated area, away from incompatible materials such as strong oxidizing agents.[5]

» Dispensing: When weighing or transferring the solid, do so within the fume hood to minimize
dust generation. Avoid creating dust. If the material is a fine powder, handle it with care to
prevent aerosolization.

4. Experimental Use:

o Confine all experimental procedures involving 4-Benzylaniline to a designated area within
the fume hood.[5]

e Avoid eating, drinking, or smoking in the laboratory where this chemical is handled.[3]
e Wash hands thoroughly after handling, before breaks, and at the end of the workday.[3]
Disposal Plan: Step-by-Step Guidance

Proper disposal of 4-Benzylaniline and its contaminated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

o Chemical Waste: Unused or waste 4-Benzylaniline should be collected in a designated,
compatible, and clearly labeled hazardous waste container.[6] Do not mix with other waste
streams.[6]
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o Contaminated Materials: All disposable items that have come into contact with 4-
Benzylaniline, such as gloves, absorbent pads, and weighing paper, must be treated as
hazardous waste and collected in a separate, clearly labeled container.

2. Spill Cleanup and Disposal:
e Minor Spills:
o Ensure adequate ventilation and wear appropriate PPE.
o Cover the spill with an inert absorbent material like sand, earth, or vermiculite.[7]

o Sweep up the absorbed material and place it into a suitable, sealed container for disposal.

[8]

o Clean the spill area with soap and water, collecting the cleaning materials for disposal as
hazardous waste.[9]

e Major Spills:
o Evacuate the area immediately.

o Alert others and contact your institution's Environmental Health and Safety (EHS)
department or emergency response team.

3. Final Disposal:

e The primary and recommended method for the disposal of 4-Benzylaniline is through a
licensed hazardous waste disposal company.[6]

o For small laboratory quantities, chemical degradation may be an option, but should only be
performed by trained personnel. Aromatic amines can sometimes be degraded by oxidation
with acidified potassium permanganate.[6] However, a specific, validated protocol for 4-
Benzylaniline is not readily available and this should be approached with extreme caution
and expert consultation.[6]

Experimental Workflow and Safety Diagram
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The following diagram illustrates the standard workflow for safely handling 4-Benzylaniline
from preparation to disposal.
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Caption: Safe Handling Workflow for 4-Benzylaniline

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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